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Vimirogant at a Glance

Get Quote

The table below summarizes the available quantitative data on Vimirogant (VTP-43742), a potent and

selective oral RORyt inhibitor studied for autoimmune disorders [1].

Assay/Parameter Value

Description

Binding Affinity (Ki) 3.5nM

Enzymatic Inhibition (ICso) 17 nM

Cellular Activity (ICso) 57 nM

Cellular Activity (ICso) 18 nM

Whole Blood Activity 192 nM

(ICs0)

Selectivity >1000-
fold

High affinity for the RORyt target [1].

Potency in a cell-free enzymatic assay [1].

Inhibits Th17 differentiation in mouse splenocytes [1].
Inhibits IL-17A secretion from activated human PBMCs [1].

Potency in human whole blood assay [1].

Shows selectivity over related receptors RORa and ROR[3

[1].

The RORyt Signaling Pathway and Vimirogant's Role
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The following diagram illustrates the key signaling pathway involved in Th17 cell differentiation and how

Vimirogant exerts its effect.
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This diagram shows that Vimiregant acts upstream by directly inhibiting the master regulator RORyt,

thereby suppressing the entire pathogenic Th17 cell pathway [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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